Cas no 637750-22-2 (3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one
• CAS No: 637750-22-2
• MF: C₂₄H₁₉FO₅
• MW: 406.403070688248
• CID: 5555440
• Update Time: 2025-05-25

3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-[(4-fluorophenyl)methoxy]chromen-4-one
• 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C24H19FO5/c1-27-21-10-5-16(11-23(21)28-2)20-14-30-22-12-18(8-9-19(22)24(20)26)29-13-15-3-6-17(25)7-4-15/h3-12,14H,13H2,1-2H3
• InChI Key： KURCSIGAAJCCLY-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=C(F)C=C3)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Additional information on 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one

Research Brief on 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one (CAS: 637750-22-2): Recent Advances and Applications

3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one (CAS: 637750-22-2) is a synthetic flavonoid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have demonstrated that 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one exhibits potent anti-proliferative effects against several cancer cell lines, including breast, lung, and colon cancers. The compound appears to exert its anti-cancer activity through multiple pathways, such as the inhibition of key signaling molecules like NF-κB and STAT3, as well as the induction of apoptosis via mitochondrial dysfunction. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which highlighted the compound's selectivity towards cancer cells while sparing normal cells.

In addition to its anti-cancer properties, this flavonoid derivative has shown promising anti-inflammatory effects in preclinical models. A 2022 study in the European Journal of Pharmacology reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages by modulating the MAPK and PI3K/Akt pathways. These results suggest its potential as a novel therapeutic agent for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active research involves the neuroprotective effects of 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one. A recent publication in Neuropharmacology (2023) demonstrated that the compound could cross the blood-brain barrier and protect neurons from oxidative stress and amyloid-β-induced toxicity, which are key pathological features of Alzheimer's disease. The study proposed that these effects might be mediated through the activation of the Nrf2/HO-1 pathway, highlighting its potential as a multi-target neuroprotective agent.

From a chemical perspective, structure-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of this compound. Modifications at the 3- and 7-positions of the chromen-4-one scaffold have been shown to significantly influence its biological activity. For instance, the presence of the 4-fluorophenylmethoxy group at the 7-position appears to enhance both its potency and metabolic stability, as evidenced by recent pharmacokinetic studies.

Despite these promising findings, several challenges remain in the development of 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one as a therapeutic agent. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Novel formulation strategies, such as nanoparticle-based delivery systems, are being explored to address these limitations. Furthermore, comprehensive toxicological studies are underway to evaluate its safety profile for potential clinical translation.

In conclusion, 3-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)methoxy-4H-chromen-4-one represents a promising multi-target therapeutic candidate with applications in oncology, inflammation, and neurology. The growing body of research on this compound underscores its potential to address unmet medical needs in these areas. Future studies should focus on advancing its preclinical development and exploring potential combination therapies to maximize its therapeutic benefits.